Cas no 67884-65-5 (PROPANEDINITRILE, [[(3-CYANOPHENYL)AMINO]METHYLENE]-)

• Product Name: PROPANEDINITRILE, [[(3-CYANOPHENYL)AMINO]METHYLENE]-
• CAS No: 67884-65-5
• MF: C₁₁H₆N₄
• MW: 194.192141056061
• MDL: MFCD00245357
• CID: 3505352
• PubChem ID: 3614113
• Update Time: 2025-04-21

PROPANEDINITRILE, [[(3-CYANOPHENYL)AMINO]METHYLENE]- Chemical and Physical Properties

Names and Identifiers

• PROPANEDINITRILE, [[(3-CYANOPHENYL)AMINO]METHYLENE]-
• 2-[(3-cyanoanilino)methylidene]propanedinitrile
• SCA88465
• MFCD00245357
• AKOS022169489
• 3-((2,2-DICYANOVINYL)AMINO)BENZENECARBONITRILE
• MS-7022
• 2-{[(3-cyanophenyl)amino]methylidene}propanedinitrile
• 67884-65-5

• MDL： MFCD00245357
• Inchi： 1S/C11H6N4/c12-5-9-2-1-3-11(4-9)15-8-10(6-13)7-14/h1-4,8,15H
• InChI Key： FAKVWUNYVFLRCB-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C\NC1=CC=CC(C#N)=C1)/C#N

Computed Properties

• Exact Mass: 194.059246208Da
• Monoisotopic Mass: 194.059246208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.4Ų